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Compound of Interest

Compound Name:
3-(3-Methylphenoxy)propanoic

acid

Cat. No.: B1332457 Get Quote

This technical guide provides a comprehensive overview of 3-(3-Methylphenoxy)propanoic
acid, detailing its chemical identity, physicochemical properties, and a plausible synthetic route.

This document is intended for researchers, scientists, and professionals in the field of drug

development and chemical synthesis.

Chemical Identity and Synonyms
The compound with the systematic name 3-(3-Methylphenoxy)propanoic acid is a carboxylic

acid derivative featuring a 3-methylphenoxy group attached to a propanoic acid backbone.[1]

Synonyms:

3-(m-tolyloxy)propanoic acid[1]

3-(3-Methylphenoxy)propionic Acid[1]

Propanoic acid, 3-(3-methylphenoxy)-[1]

CAS Number: 25173-36-8[1]

Physicochemical Properties
A summary of the key physicochemical properties of 3-(3-Methylphenoxy)propanoic acid is

presented in the table below. This data is crucial for understanding its behavior in various
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experimental and biological systems.

Property Value Source

Molecular Formula C₁₀H₁₂O₃ [1][2]

Molecular Weight 180.2 g/mol [1][2]

logP 1.894 [2]

Polar Surface Area 36.04 Å² [2]

Hydrogen Bond Donors 1 [2]

Hydrogen Bond Acceptors 4 [2]

Synthesis Protocol (General Approach)
While specific, detailed experimental protocols for the synthesis of 3-(3-
Methylphenoxy)propanoic acid are not readily available in the public domain, a plausible and

common synthetic route for this class of compounds involves the Williamson ether synthesis

followed by hydrolysis.

Reaction Scheme:

A general two-step synthesis would involve:

Step 1: Williamson Ether Synthesis. Reaction of m-cresol with a suitable 3-halopropanoate

ester (e.g., ethyl 3-bromopropanoate) in the presence of a base.

Step 2: Ester Hydrolysis. Conversion of the resulting ester to the carboxylic acid by acidic or

basic hydrolysis.

General Experimental Procedure:

Step 1: Synthesis of Ethyl 3-(3-methylphenoxy)propanoate.

To a solution of m-cresol in a suitable polar aprotic solvent (e.g., acetone, DMF), add a

base such as potassium carbonate.
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Stir the mixture at room temperature, then add ethyl 3-bromopropanoate dropwise.

Heat the reaction mixture to reflux and monitor the reaction progress by thin-layer

chromatography (TLC).

Upon completion, cool the reaction mixture, filter off the inorganic salts, and remove the

solvent under reduced pressure.

Purify the crude product by column chromatography to yield the intermediate ester.

Step 2: Synthesis of 3-(3-Methylphenoxy)propanoic acid.

Dissolve the purified ethyl 3-(3-methylphenoxy)propanoate in a mixture of an alcohol (e.g.,

ethanol) and water.

Add a base, such as sodium hydroxide or potassium hydroxide, and heat the mixture to

reflux.

Monitor the hydrolysis by TLC until the starting material is consumed.

Cool the reaction mixture and remove the alcohol under reduced pressure.

Acidify the aqueous solution with a dilute acid (e.g., HCl) to precipitate the carboxylic acid.

Collect the solid product by filtration, wash with cold water, and dry under vacuum.

Recrystallization from a suitable solvent may be performed for further purification.

Synthesis Workflow Diagram
The following diagram illustrates the general synthetic pathway for 3-(3-
Methylphenoxy)propanoic acid.
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General Synthesis of 3-(3-Methylphenoxy)propanoic acid

Step 1: Williamson Ether Synthesis

Step 2: Ester Hydrolysis

m-Cresol

Ethyl 3-(3-methylphenoxy)propanoate

Ethyl 3-bromopropanoate Base (e.g., K₂CO₃) Solvent (e.g., Acetone)

3-(3-Methylphenoxy)propanoic acid

Hydrolysis

Base (e.g., NaOH) Acid Workup (e.g., HCl)

Click to download full resolution via product page

Caption: General two-step synthesis of 3-(3-Methylphenoxy)propanoic acid.

Biological Activity and Signaling Pathways
Extensive searches of publicly available scientific literature and databases did not yield specific

information on the biological activity or associated signaling pathways for 3-(3-
Methylphenoxy)propanoic acid. While many aryl propionic acid derivatives are known to

possess anti-inflammatory properties, often through the inhibition of cyclooxygenase (COX)

enzymes, there is no direct evidence to suggest that this specific compound shares this

mechanism of action. Further research is required to elucidate any potential biological effects

and the underlying molecular mechanisms.

Conclusion
This technical guide has summarized the known chemical and physical properties of 3-(3-
Methylphenoxy)propanoic acid. A general, plausible synthetic route has been proposed

based on well-established organic chemistry principles. However, a significant data gap exists
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in the scientific literature regarding its biological activity, mechanism of action, and detailed,

validated experimental protocols for its synthesis and analysis. This presents an opportunity for

future research to explore the potential therapeutic or other applications of this compound.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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